Cas no 62326-47-0 (3-Buten-1-one, 1,3-diphenyl-)

3-Buten-1-one, 1,3-diphenyl- structure
Product name:3-Buten-1-one, 1,3-diphenyl-
3-Buten-1-one, 1,3-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Buten-1-one, 1,3-diphenyl-
- 1,3-diphenylbut-3-en-1-one
- IARGMAYLOFUHTE-UHFFFAOYSA-N
- 62326-47-0
- 2,4-diphenyl-1-buten-4-one
- SCHEMBL547080
- DTXSID80735641
-
- Inchi: InChI=1S/C16H14O/c1-13(14-8-4-2-5-9-14)12-16(17)15-10-6-3-7-11-15/h2-11H,1,12H2
- InChI Key: IARGMAYLOFUHTE-UHFFFAOYSA-N
- SMILES: C=C(CC(=O)C1=CC=CC=C1)C2=CC=CC=C2
Computed Properties
- Exact Mass: 222.10452
- Monoisotopic Mass: 222.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
3-Buten-1-one, 1,3-diphenyl- Related Literature
-
Wenjie Fan,Haibo Li,Fengyi Zhao,Xujing Xiao,Yongchao Huang,Hongbing Ji Chem. Commun., 2016,52, 5316-5319
-
Ludivine Sandrin,Liliane Coche-Guérente,Amandine Bernstein,Hajra Basit,Pierre Labbé,Pascal Dumy,Didier Boturyn Org. Biomol. Chem., 2010,8, 1531-1534
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Shuai Hou,Lei Yang,Xian Zhao CrystEngComm, 2014,16, 7141-7148
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Aaron R. Funk,Efram Goldberg,Eddie L. Chang,Scott A. Trammell,D. Andrew Knight Dalton Trans., 2013,42, 15617-15624
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